5-Mercapto-1-methyl-4-nitroimidazole

Description

5-Mercapto-1-methyl-4-nitroimidazole is a chemical compound with the molecular formula C4H5N3O2S and a molecular weight of 159.17 g/mol . It is also known by several other names, including 1-methyl-4-nitro-5-thioimidazole and 3-methyl-5-nitroimidazole-4-thiol . The compound has a role as a metabolite of azathioprine .

This nitroimidazole contains a nitroimidazole moiety, which is a methylnitroimidazole that results from the biotransformation of azathioprine . It has a variety of synonyms, including those supplied by depositors, such as 6339-54-4, 5-Mercapto-1-methyl-4-nitroimidazole, and 1-Methyl-4-nitro-5-thioimidazole . It has a density of 1.64g/cm3 and a boiling point of 391.3ºC at 760 mmHg .

Other compounds with similar structures or related properties include 1-Methyl-5-nitroimidazole . It is important to note that information, documents, and data from the ECHA website can be reproduced, distributed, and/or used for non-commercial purposes if ECHA is acknowledged as the source .

• CAS No.: 6339-54-4
• Product Name: 5-Mercapto-1-methyl-4-nitroimidazole
• Molecular Formula: C4H5N3O2S
• Molecular Weight: 159.17 g/mol
• IUPAC Name: 3-methyl-5-nitroimidazole-4-thiol
• Standard InChI: InChI=1S/C4H5N3O2S/c1-6-2-5-3(4(6)10)7(8)9/h2,10H,1H3
• Standard InChIKey: DPGGDVPPQMXEOF-UHFFFAOYSA-N
• SMILES: CN1C=NC(=C1S)[N+](=O)[O-]
• Canonical SMILES: CN1C=NC(=C1S)[N+](=O)[O-]
• Appearance: Orange Solid
• Purity: > 95%
• Synonyms: 1-Methyl-4-nitro-5-thioimidazole; 1-Methyl-4-nitro-1H-imidazole-5-thiol; 5-Mercapto-1-methyl-4-nitroimidazole
• PubChem Compound: 95824
• Last Modified: Aug 15 2023